molecular formula C6H13NO2 B555765 2-Amino-2,3-dimethylbutanoic acid CAS No. 26287-62-7

2-Amino-2,3-dimethylbutanoic acid

Cat. No. B555765
CAS RN: 26287-62-7
M. Wt: 131.17 g/mol
InChI Key: GPYTYOMSQHBYTK-UHFFFAOYSA-N
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Patent
US04017510

Procedure details

To a stirred solution of 2-amino-2,3-dimethylbutyric acid (13.1 g) in 55 ml 2N NaOH maintained at 5° C is added simultaneously dropwise but separately 17 ml acetic anhydride and 95 ml 2N NaOH so that the pH of the solution is maintained at about 8.5. After stirring at room temperature for a further 1/2 hour, the mixture is acidified with concentrated HCl and the product, (±)-2-acetylamino-2,3-dimethylbutyric acid, removed by filtration, washed with cold water and air-dried. A sample recrystallized from acetonitrile had melting point 189°-190° C.
Quantity
13.1 g
Type
reactant
Reaction Step One
Name
Quantity
55 mL
Type
solvent
Reaction Step One
Quantity
17 mL
Type
reactant
Reaction Step Two
Name
Quantity
95 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]([CH3:9])([CH:6]([CH3:8])[CH3:7])[C:3]([OH:5])=[O:4].[C:10](OC(=O)C)(=[O:12])[CH3:11].Cl>[OH-].[Na+]>[C:10]([NH:1][C:2]([CH3:9])([CH:6]([CH3:8])[CH3:7])[C:3]([OH:5])=[O:4])(=[O:12])[CH3:11] |f:3.4|

Inputs

Step One
Name
Quantity
13.1 g
Type
reactant
Smiles
NC(C(=O)O)(C(C)C)C
Name
Quantity
55 mL
Type
solvent
Smiles
[OH-].[Na+]
Step Two
Name
Quantity
17 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Name
Quantity
95 mL
Type
solvent
Smiles
[OH-].[Na+]
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at room temperature for a further 1/2 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
is added simultaneously dropwise
CUSTOM
Type
CUSTOM
Details
the product, (±)-2-acetylamino-2,3-dimethylbutyric acid, removed by filtration
WASH
Type
WASH
Details
washed with cold water
CUSTOM
Type
CUSTOM
Details
air-dried
CUSTOM
Type
CUSTOM
Details
A sample recrystallized from acetonitrile

Outcomes

Product
Details
Reaction Time
0.5 h
Name
Type
Smiles
C(C)(=O)NC(C(=O)O)(C(C)C)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.